Cas no 2228279-39-6 (4-hydroxy-1-(2-methyl-1-phenylpropyl)cyclohexane-1-carboxylic acid)

• Product Name: 4-hydroxy-1-(2-methyl-1-phenylpropyl)cyclohexane-1-carboxylic acid
• CAS No: 2228279-39-6
• MF: C₁₇H₂₄O₃
• MW: 276.370665550232
• CID: 6440890
• PubChem ID: 165842401
• Update Time: 2025-06-30

4-hydroxy-1-(2-methyl-1-phenylpropyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1-(2-methyl-1-phenylpropyl)cyclohexane-1-carboxylic acid
• EN300-1877120
• 2228279-39-6

• Inchi： 1S/C17H24O3/c1-12(2)15(13-6-4-3-5-7-13)17(16(19)20)10-8-14(18)9-11-17/h3-7,12,14-15,18H,8-11H2,1-2H3,(H,19,20)
• InChI Key： AQUFWENOSLDVGV-UHFFFAOYSA-N
• SMILES： OC1CCC(C(=O)O)(CC1)C(C1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 276.17254462g/mol
• Monoisotopic Mass: 276.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 4-hydroxy-1-(2-methyl-1-phenylpropyl)cyclohexane-1-carboxylic acid

Research Briefing on 4-hydroxy-1-(2-methyl-1-phenylpropyl)cyclohexane-1-carboxylic acid (CAS: 2228279-39-6)

In recent years, the compound 4-hydroxy-1-(2-methyl-1-phenylpropyl)cyclohexane-1-carboxylic acid (CAS: 2228279-39-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexane carboxylic acid backbone and phenylpropyl substituent, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 4-hydroxy-1-(2-methyl-1-phenylpropyl)cyclohexane-1-carboxylic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including asymmetric hydrogenation and enzymatic resolution, to achieve enantiomerically pure forms of the compound. These synthetic advancements are critical for ensuring the reproducibility and scalability of the molecule for further preclinical and clinical studies.

Pharmacological studies have revealed that 4-hydroxy-1-(2-methyl-1-phenylpropyl)cyclohexane-1-carboxylic acid exhibits potent anti-inflammatory and analgesic properties. Mechanistic investigations suggest that the compound modulates key inflammatory pathways, including the inhibition of cyclooxygenase-2 (COX-2) and the suppression of pro-inflammatory cytokine production. These findings position the molecule as a potential candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and osteoarthritis.

In addition to its anti-inflammatory effects, recent in vitro and in vivo studies have demonstrated the neuroprotective potential of 4-hydroxy-1-(2-methyl-1-phenylpropyl)cyclohexane-1-carboxylic acid. The compound has been shown to reduce oxidative stress and apoptosis in neuronal cells, suggesting its utility in neurodegenerative diseases like Alzheimer's and Parkinson's. Further research is underway to elucidate the precise molecular targets and signaling pathways involved in these neuroprotective effects.

The pharmacokinetic profile of 4-hydroxy-1-(2-methyl-1-phenylpropyl)cyclohexane-1-carboxylic acid has also been a focus of recent investigations. Studies indicate that the compound exhibits favorable oral bioavailability and a relatively long half-life, making it suitable for once-daily dosing regimens. However, challenges remain in optimizing its metabolic stability and minimizing potential drug-drug interactions, which are areas of active research.

Looking ahead, the clinical translation of 4-hydroxy-1-(2-methyl-1-phenylpropyl)cyclohexane-1-carboxylic acid will require rigorous safety and efficacy evaluations. Preliminary toxicology studies have shown a favorable safety profile, but comprehensive Phase I clinical trials are needed to confirm these findings. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 4-hydroxy-1-(2-methyl-1-phenylpropyl)cyclohexane-1-carboxylic acid represents a promising molecule with diverse therapeutic applications. Its unique chemical structure and multifaceted biological activities make it a valuable subject for ongoing and future research. Continued exploration of its mechanisms of action and clinical potential will be essential for realizing its full therapeutic benefits.